Cas no 1933581-04-4 (4-Pyrimidinecarboxylic acid, 2-(1,4-dithian-2-yl)-1,6-dihydro-6-oxo-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(1,4-dithian-2-yl)-1,6-dihydro-6-oxo-
• CAS No: 1933581-04-4
• MF: C₉H₁₀N₂O₃S₂
• MW: 258.317299365997
• CID: 5276354
• Update Time: 2025-10-29

4-Pyrimidinecarboxylic acid, 2-(1,4-dithian-2-yl)-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(1,4-dithian-2-yl)-1,6-dihydro-6-oxo-

• Inchi： 1S/C9H10N2O3S2/c12-7-3-5(9(13)14)10-8(11-7)6-4-15-1-2-16-6/h3,6H,1-2,4H2,(H,13,14)(H,10,11,12)
• InChI Key： MBVNPAWQXGWTRU-UHFFFAOYSA-N
• SMILES： C1(C2CSCCS2)NC(=O)C=C(C(O)=O)N=1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(1,4-dithian-2-yl)-1,6-dihydro-6-oxo-

Recent Advances in the Study of 4-Pyrimidinecarboxylic acid, 2-(1,4-dithian-2-yl)-1,6-dihydro-6-oxo- (CAS: 1933581-04-4)

The compound 4-Pyrimidinecarboxylic acid, 2-(1,4-dithian-2-yl)-1,6-dihydro-6-oxo- (CAS: 1933581-04-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of the 1,4-dithian-2-yl moiety and the pyrimidine core structure suggests that this compound may exhibit diverse biological activities, including antimicrobial, antiviral, and anticancer effects. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reliable data for further studies.

In vitro and in vivo studies have demonstrated that 4-Pyrimidinecarboxylic acid, 2-(1,4-dithian-2-yl)-1,6-dihydro-6-oxo- exhibits promising inhibitory effects against specific enzyme targets involved in disease pathways. For instance, recent findings indicate its potential as an inhibitor of kinases and other signaling molecules, which are critical in cancer progression. These results underscore the compound's utility as a scaffold for designing new therapeutic agents.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular redox balance, owing to the presence of the dithiane group. This property is particularly relevant in the context of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. Researchers are now exploring derivatives of this compound to enhance its bioavailability and target specificity.

In conclusion, 4-Pyrimidinecarboxylic acid, 2-(1,4-dithian-2-yl)-1,6-dihydro-6-oxo- (CAS: 1933581-04-4) represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and evaluating its safety and efficacy in preclinical models.